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Compound of Interest

Compound Name: D-4'-Tetrahydropyranylglycine

Cat. No.: B152280

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and operational
integrity. This guide provides essential safety and logistical information for the disposal of D-4'-
Tetrahydropyranylglycine, ensuring compliance with safety regulations and promoting a
secure laboratory environment.

Physicochemical and Hazard Profile

Understanding the properties and hazards of D-4'-Tetrahydropyranylglycine is fundamental
to its safe handling and disposal. The following table summarizes key quantitative data
extracted from safety data sheets (SDS).
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Property Value Source
Molecular Formula C7H13NO3 [1]
Molecular Weight 159.18 g/mol [1]
Melting Point 105 - 107 °C /221 - 224.6 °F [2]
Boiling Point 166 - 166.5°C /331 -331.7 °F  [3]
Density 1.084 g/cm3 at 25 °C / 77 °F [3]

Causes skin irritation (H315),

Hazard Statements Causes serious eye irritation
(H319)
. P280, P302+P352,
Precautionary Statements [3]
P305+P351+P338

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure that the following personal protective
equipment is worn to minimize exposure risks.

e Hand Protection: Wear nitrile rubber gloves with a minimum thickness of 0.4 mm. Be aware
that the breakthrough time can be as short as 30 minutes. Always inspect gloves before use
and use proper removal techniques.[3]

o Eye/Face Protection: Use safety glasses or goggles that are tested and approved under
government standards such as NIOSH (US) or EN 166 (EU).[3]

» Skin and Body Protection: Wear a lab coat or flame-retardant antistatic protective clothing.[3]

o Respiratory Protection: If vapors or aerosols are generated, a respirator with an ABEK filter
type is recommended.[3]

Step-by-Step Disposal Protocol

The disposal of D-4'-Tetrahydropyranylglycine must be conducted in a manner that ensures
the safety of laboratory personnel and prevents environmental contamination. Do not attempt
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to dispose of this chemical down the drain.[4] It must be treated as hazardous chemical waste.

Experimental Workflow for Disposal

4 1. Preparation

Wear appropriate PPE:
- Nitrile gloves
- Safety glasses
- Lab coat

:

Work in a well-ventilated area
or chemical fume hood

S /

2. Waste Collection

Obtain a designated and
compatible hazardous waste container

'

Carefully transfer the
D-4'-Tetrahydropyranylglycine waste
into the container

;

Do not mix with incompatible wastes
(e.g., strong oxidizing agents, acids)

3. Labeling vand Storage

Securely close the container

:

Label the container with:
- 'Hazardous Waste'
- Chemical Name: D-4'-Tetrahydropyranylglycine
- Associated Hazards (Skin/Eye Irritant)

i

Store the container in a designated,
cool, and well-ventilated secondary
containment area away from ignition sources

4. FinalvDisposal

Arrange for pickup by an
approved waste disposal service
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Figure 1. Step-by-step workflow for the safe disposal of D-4'-Tetrahydropyranylglycine.

Spill Management

In the event of a spill, adhere to the following procedures:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel
and ensure the area is well-ventilated.

Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to
contain the substance.

Cleanup: Carefully collect the absorbed material and place it into a designated hazardous
waste container.

Decontamination: Clean the spill area thoroughly with soap and water.

Waste Disposal: The collected spill cleanup material must be disposed of as hazardous
waste following the protocol outlined above.

First-Aid Measures

After Inhalation: Move the person to fresh air.[2][3]

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with
plenty of water or shower.[2][3] If skin irritation occurs, seek medical advice.

In Case of Eye Contact: Rinse cautiously with water for several minutes.[2] Remove contact
lenses if present and easy to do. Continue rinsing.[2] If eye irritation persists, get medical
attention.

If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[2]

By adhering to these detailed procedures, laboratory professionals can ensure the safe and

responsible disposal of D-4'-Tetrahydropyranylglycine, fostering a culture of safety and

environmental stewardship. Always consult your institution's specific hazardous waste
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management guidelines and the full Safety Data Sheet (SDS) before handling any chemical.[5]

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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